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Compound of Interest

Compound Name: 2-Propylacrolein

CAS No.: 1070-13-9

Cat. No.: B094960

Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of 2-Ethyl-2-hexenal

For professionals in chemical research and drug development, a thorough understanding of the

physicochemical properties of key intermediates is paramount. 2-Ethyl-2-hexenal (CAS 645-62-

5), an unsaturated aldehyde, serves as a critical building block in organic synthesis, most

notably in the production of 2-ethylhexanol. This guide provides a comprehensive overview of

its core properties, synthesis, reactivity, and handling protocols, grounded in authoritative data

to support laboratory and industrial applications.

Chemical Identity and Core Descriptors
2-Ethyl-2-hexenal is an α,β-unsaturated aldehyde characterized by an eight-carbon backbone.

Its reactivity is primarily dictated by the aldehyde functional group and the conjugated carbon-

carbon double bond.

Molecular Formula: C₈H₁₄O[1]

Molecular Weight: 126.20 g/mol [1]

CAS Registry Number: 645-62-5[2][3][4]
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Appearance: Colorless to yellow liquid[1][5]

Odor: Possesses a powerful, sharp, and irritating odor[1][3][5]

Physicochemical Data Summary
The physical properties of 2-ethyl-2-hexenal are essential for process design, safety

assessments, and purification methodologies. Key quantitative data are summarized in the

table below.

Property Value Source

Boiling Point 175-179 °C at 760 mmHg [1][2]

Melting Point < -70 °C [3]

Density 0.85 g/cm³ at 20 °C [1][3]

Vapor Pressure 1.17 mmHg at 25 °C [2]

1.9 hPa at 26.4 °C [3]

Flash Point 68 °C (closed cup) [1][4]

Water Solubility < 1 mg/mL; Insoluble [1][2]

0.07 g/100 mL at 21 °C [6]

Solubility (Organic)
Soluble in alcohol; Miscible

with most organic solvents.
[2][7]

logP (o/w) 2.718 (estimated) [2]

Refractive Index 1.431 [4]

Synthesis and Industrial Production
The primary industrial route for synthesizing 2-ethyl-2-hexenal is the aldol condensation of n-

butyraldehyde.[1][6] This process is versatile and can be catalyzed by both basic and acidic

systems. Modern approaches often favor solid catalysts, such as hydrotalcite or heteropoly

acids, due to their reusability and high selectivity.[1]
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The reaction proceeds through the formation of an enolate from one molecule of n-

butyraldehyde, which then acts as a nucleophile, attacking the carbonyl carbon of a second n-

butyraldehyde molecule. The resulting aldol addition product readily undergoes dehydration

(elimination of a water molecule) to yield the stable, conjugated α,β-unsaturated aldehyde, 2-

ethyl-2-hexenal.

n-Butyraldehyde (Molecule 1)

Enolate Intermediate

Base Catalyst

Aldol Addition Product
(Unstable)

Nucleophilic Attack

n-Butyraldehyde (Molecule 2)

2-Ethyl-2-hexenal

Dehydration (-H₂O)

H₂O
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Caption: Aldol condensation pathway for 2-ethyl-2-hexenal synthesis.

Experimental Protocol: Synthesis via Solid Base
Catalysis
This protocol outlines a laboratory-scale synthesis using a fixed-bed reactor, a method that

mirrors industrial processes and offers high yield.[1][8]

Materials & Equipment:

n-Butyraldehyde (reagent grade)
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2-Ethylhexanol (solvent)[8]

Solid base catalyst (e.g., Magnesium-Aluminum Oxide, Mg/Al Oxide)[1][8]

Fixed-bed reactor system with temperature and pressure control

Nitrogen gas supply

Distillation and separation apparatus

Gas chromatograph (GC) for analysis

Procedure:

Catalyst Packing: Pack approximately 10g of the solid base catalyst (e.g., Mg/Al Oxide) into

the fixed-bed reactor.

System Purge: Purge the entire reactor system with dry nitrogen gas to create an inert

atmosphere.

Solvent Introduction: Introduce 2-ethylhexanol as a solvent to completely wet the catalyst

bed.[8]

Set Reaction Conditions: Heat the reactor to the desired temperature (e.g., 80-120 °C) and

set the pressure (e.g., 0.1-0.2 MPa).[8]

Initiate Reaction: Begin feeding n-butyraldehyde into the reactor at a controlled rate (e.g., 10

g/h).[8] The condensation and subsequent dehydration to form 2-ethyl-2-hexenal occur as

the reactant passes over the catalyst.

Product Collection & Separation: The reaction effluent, a mixture of 2-ethyl-2-hexenal,

unreacted n-butyraldehyde, 2-ethylhexanol solvent, and water, is continuously collected.

Purification:

Distill the effluent to separate the more volatile, unreacted n-butyraldehyde, which can be

recycled back to the reactor feed.[8]
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The remaining mixture in the distillation pot is cooled and subjected to liquid-liquid

separation (e.g., using a separatory funnel or chromatographic separation) to remove the

aqueous phase.[8]

The resulting organic phase contains the 2-ethyl-2-hexenal product dissolved in the 2-

ethylhexanol solvent.

Analysis: Analyze the final organic product mixture using Gas Chromatography (GC) to

determine the conversion of n-butyraldehyde and the yield of 2-ethyl-2-hexenal. Yields

exceeding 95% have been reported with this method.[8]

Chemical Reactivity and Key Transformations
The dual functionality of 2-ethyl-2-hexenal—the aldehyde and the conjugated double bond—

governs its chemical behavior.

Hydrogenation: This is arguably its most significant industrial reaction. The compound can be

selectively hydrogenated. The C=C double bond is typically reduced first, yielding 2-

ethylhexanal. Further hydrogenation reduces the aldehyde group to produce the industrially

vital plasticizer precursor, 2-ethylhexanol.[1][9] Kinetic studies show that the activation

energy for hydrogenating the C=C bond is lower than for the C=O bond, facilitating this

stepwise reduction.[1]

Oxidation: As with most aldehydes, 2-ethyl-2-hexenal is readily oxidized to form the

corresponding carboxylic acid, 2-ethyl-2-hexenoic acid.[1] This derivative has noted

antifungal properties.[1][6]

Self-Condensation: Aldehydes can undergo self-condensation or polymerization reactions,

which are often acid-catalyzed and exothermic.[1][5] This reactivity is a crucial consideration

for storage and handling.
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Caption: Major reaction pathways of 2-ethyl-2-hexenal.

Applications in Research and Industry
The primary application of 2-ethyl-2-hexenal is as a high-value intermediate in chemical

synthesis.[1]

Production of 2-Ethylhexanol: The vast majority of 2-ethyl-2-hexenal produced is

hydrogenated to 2-ethylhexanol, a precursor for manufacturing plasticizers like bis(2-

ethylhexyl) phthalate (DEHP).[1]

Organic Synthesis: It serves as a versatile intermediate for introducing the 2-ethylhexyl

group into other molecules.

Other Uses: It has also found applications in the manufacturing of insecticides and as a

warning agent in leak detectors due to its strong odor.[5][6] Its derivative, 2-ethyl-2-hexenoic

acid, and the aldehyde itself possess strong antifungal activity.[1][6]

Safety, Handling, and Storage
Proper handling of 2-ethyl-2-hexenal is critical due to its hazardous properties. It is a flammable

liquid and a known irritant.

Hazard Identification:
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Flammability: Flammable liquid.[1] Keep away from heat, sparks, and open flames.[10]

Skin Contact: Causes skin irritation (GHS H315).[1] May cause allergic skin reactions

(H317).[1]

Eye Contact: Causes serious eye irritation.[10]

Inhalation: Vapor is irritating to the respiratory tract.[5][11]

Personal Protective Equipment (PPE) and Handling:

Ventilation: Handle only in a well-ventilated area or under a chemical fume hood.[3][12]

Eye Protection: Wear tightly fitting safety goggles with side-shields.[3][12]

Skin Protection: Wear impervious, chemical-resistant gloves and protective clothing.[3][12]

General Hygiene: Wash hands thoroughly after handling.[3] Contaminated work clothing

should not be allowed out of the workplace.[12]

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[3]

On Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty

of water.[3]

On Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses

if present and easy to do.[3][10]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

It is incompatible with strong oxidizing agents.[5]
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For long-term storage, keeping under an inert atmosphere in a freezer (under -20°C) is

recommended.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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